Cas no 2172492-41-8 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172492-41-8
• MF: C₂₄H₂₆N₂O₆S
• MW: 470.538045406342
• CID: 5922795
• PubChem ID: 165878350
• Update Time: 2025-06-13

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid
• EN300-1514206
• 2172492-41-8
• 2-[(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C24H26N2O6S/c27-21(28)14-33-12-10-25-22(29)24(9-11-31-15-24)26-23(30)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： GAUPIVLGTPILGP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 470.15115773g/mol
• Monoisotopic Mass: 470.15115773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 139Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid

Recent Advances in the Study of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid (CAS: 2172492-41-8)

The compound 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid (CAS: 2172492-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thioacetic acid moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug delivery systems.

Recent studies have focused on the synthesis and functionalization of this compound, leveraging its reactive sulfanylacetic acid group for conjugation with biomolecules. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile linker in the development of peptide-based therapeutics. The Fmoc group, a well-established protecting group in solid-phase peptide synthesis (SPPS), ensures stability during the synthesis process, while the thioacetic acid moiety facilitates subsequent modifications, such as thiol-ene click chemistry.

In addition to its synthetic utility, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid has been investigated for its potential in targeted drug delivery. A study published in Bioconjugate Chemistry demonstrated its application in the design of prodrugs, where the compound served as a cleavable linker to release active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This approach enhances the selectivity and efficacy of drug delivery, minimizing off-target effects.

Further research has explored the compound's role in bioconjugation strategies. For instance, a 2024 study in ACS Chemical Biology utilized this molecule to develop antibody-drug conjugates (ADCs), a class of therapeutics that combines the specificity of monoclonal antibodies with the potency of cytotoxic drugs. The thioacetic acid group enabled efficient coupling to cysteine residues on antibodies, while the Fmoc group provided a handle for further functionalization.

Despite these advancements, challenges remain in optimizing the compound's stability and reactivity under physiological conditions. Ongoing research aims to address these limitations by exploring alternative protecting groups and conjugation strategies. For example, a recent preprint on bioRxiv proposed the use of photolabile protecting groups to enable spatiotemporal control over drug release, offering a potential solution to the stability issues associated with the Fmoc group.

In conclusion, 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}ethyl)sulfanylacetic acid (CAS: 2172492-41-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioconjugation continue to expand, driven by ongoing innovations in synthetic chemistry and biomolecular engineering. Future studies will likely focus on refining its properties to unlock new therapeutic possibilities.